Cas no 2307771-40-8 (rac-(3aR,6aR)-hexahydro-2H-furo2,3-cpyrrol-6-one)

• Product Name: rac-(3aR,6aR)-hexahydro-2H-furo2,3-cpyrrol-6-one
• CAS No: 2307771-40-8
• MF: C₆H₉NO₂
• MW: 127.141161680222
• MDL: MFCD26954661
• CID: 5260978
• PubChem ID: 126818579
• Update Time: 2025-08-05

rac-(3aR,6aR)-hexahydro-2H-furo2,3-cpyrrol-6-one Chemical and Physical Properties

Names and Identifiers

• 6H-Furo[2,3-c]pyrrol-6-one, hexahydro-, (3aR,6aR)-rel-
• rac-(3aR,6aR)-hexahydro-2H-furo2,3-cpyrrol-6-one

• MDL： MFCD26954661
• Inchi： 1S/C6H9NO2/c8-6-5-4(3-7-6)1-2-9-5/h4-5H,1-3H2,(H,7,8)/t4-,5-/m1/s1
• InChI Key： VJKXIXOYJUBUMN-RFZPGFLSSA-N
• SMILES： N1C[C@@]2([H])CCO[C@@]2([H])C1=O

Additional information on rac-(3aR,6aR)-hexahydro-2H-furo2,3-cpyrrol-6-one

Rac-(3aR,6aR)-Hexahydro-2H-Furo[2,3-C]Pyrrol-6-One: A Comprehensive Overview

Rac-(3aR,6aR)-hexahydro-2H-furo[2,3-c]pyrrol-6-one, also known by its CAS number 2307771-40-8, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of bicyclic compounds, characterized by its unique fused ring system. The structure consists of a furan ring fused with a pyrrolidone moiety, creating a bicyclic framework that contributes to its distinct chemical properties.

The compound's name, rac-(3aR,6aR)-hexahydro-2H-furo[2,3-c]pyrrol-6-one, indicates the presence of stereochemistry at specific positions. The "rac" designation signifies that the compound exists as a racemic mixture, meaning it contains equal amounts of both enantiomers. The stereochemistry at positions 3a and 6a is crucial for understanding the compound's biological activity and its interactions with other molecules.

Recent studies have highlighted the importance of this compound in drug discovery and development. Its unique structure makes it a promising candidate for exploring new therapeutic agents. Researchers have been particularly interested in its potential as a modulator of various cellular pathways, including those involved in inflammation and neurodegenerative diseases.

In terms of synthesis, rac-(3aR,6aR)-hexahydro-2H-furo[2,3-c]pyrrol-6-one can be prepared through a variety of methods. One common approach involves the cyclization of appropriately substituted amino alcohols under specific reaction conditions. This method allows for the formation of the bicyclic structure while maintaining the stereochemistry required for biological activity.

The compound's solubility and stability are critical factors for its application in pharmaceutical formulations. Studies have shown that it exhibits moderate solubility in common organic solvents and is stable under physiological conditions. These properties make it suitable for further exploration in preclinical studies.

From an analytical standpoint, the characterization of this compound relies heavily on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into the compound's molecular structure and purity, ensuring that it meets the rigorous standards required for pharmacological testing.

One of the most exciting developments involving this compound is its role in targeted drug delivery systems. Researchers have explored its ability to act as a carrier for bioactive molecules, enhancing their delivery to specific tissues or cells. This application has significant implications for improving the efficacy and reducing the side effects of various therapeutic agents.

In conclusion, rac-(3aR,6aR)-hexahydro-2H-furo[2,3-c]pyrrol-6-one represents a valuable addition to the arsenal of compounds being investigated for their potential therapeutic applications. Its unique structure, coupled with promising biological properties, positions it as a key player in future advancements in drug discovery and development.